Cas no 2227795-16-4 ((1S)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2227795-16-4
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 6433841
• PubChem ID: 165631480
• Update Time: 2025-05-22

(1S)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol
• EN300-1941955
• 2227795-16-4
• (1S)-2-amino-1-[4-chloro-2-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H9ClF3NO/c10-5-1-2-6(8(15)4-14)7(3-5)9(11,12)13/h1-3,8,15H,4,14H2/t8-/m1/s1
• InChI Key： GZNKLRJTOXVQLX-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)[C@@H](CN)O

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-4-chloro-2-(trifluoromethyl)phenylethan-1-ol

Introduction to (1S)-2-Amino-1-(4-Chloro-2-Trifluoromethyl)Phenylethan-1-Ol (CAS No. 2227795-16-4)

Introduction

The compound (1S)-2-amino-1-(4-chloro-2-trifluoromethyl)phenylethan-1-ol, also identified by the CAS number 2227795-16-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, which are widely recognized for their versatility in chemical synthesis and their role as intermediates in drug development. The molecule's structure features a chiral center at the ethanolamine moiety, making it particularly interesting for stereochemistry studies and enantioselective synthesis.

Structural Features and Synthesis

The molecular structure of (1S)-2-amino-1-(4-chloro-2-trifluoromethyl)phenylethan-1-ol is characterized by a benzene ring substituted with a trifluoromethyl group at position 2 and a chlorine atom at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The presence of an amino alcohol functional group further enhances its utility in various chemical transformations, such as nucleophilic additions, Michael additions, and organocatalytic reactions.

The synthesis of this compound typically involves multi-step processes, often starting from aromatic precursors. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, leveraging catalysts such as proline derivatives or metal complexes. These methods not only improve yield but also ensure high enantiomeric excess, which is critical for applications in chiral drug discovery.

Applications in Pharmaceutical Chemistry

The compound has garnered significant attention in the pharmaceutical industry due to its potential as a building block for drug development. Its amino alcohol functionality makes it an ideal candidate for the construction of bioactive molecules, particularly those targeting G-protein coupled receptors (GPCRs) or kinase enzymes. Recent studies have demonstrated its utility in the synthesis of small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders.

In addition to its role as an intermediate, (1S)-2-amino-1-(4-chloro-2-trifluoromethyl)phenylethan-1-ol has been explored as a potential therapeutic agent itself. Preclinical studies suggest that it exhibits modulatory effects on key cellular pathways involved in inflammation and oxidative stress, making it a promising candidate for anti-inflammatory and antioxidant therapies.

Recent Research Findings

Recent research has delved into the pharmacokinetic properties of (1S)-2-amino-1-(4-chloro-2-trifluoromethyl)phenylethan-1-ol, revealing favorable absorption and metabolism profiles. Studies conducted in animal models indicate that the compound demonstrates good bioavailability and minimal toxicity, which are critical attributes for drug candidates.

Furthermore, advancements in computational chemistry have enabled detailed molecular docking studies of this compound against various protein targets. These studies have provided insights into its binding modes and potential interactions with therapeutic targets, paving the way for rational drug design.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of (1S)-2-amino-1-(4-chloro-2-trifluoromethyl)phenylethan-1 ol is crucial for its sustainable use. Recent eco-toxicological studies suggest that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term persistence and degradation pathways in different environmental compartments.

In terms of occupational safety, handling this compound requires adherence to standard laboratory practices due to its potential irritant properties. Proper personal protective equipment (PPE) should be used during synthesis and manipulation to ensure worker safety.

Future Directions and Conclusion

The continued exploration of (1S)-2-amino-1-(4-chloro-2-trifluoromethyl)phenylethan -ol's chemical properties and biological activities holds immense promise for advancing both chemical synthesis and therapeutic development. As research progresses, it is anticipated that this compound will find broader applications across diverse fields, from agrochemicals to advanced materials science.

In conclusion, the CAS No. 227795 - 0 - 0 compound represents a valuable addition to the arsenal of organic molecules with versatile applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a key player in future innovations within the chemical sciences.